Cas no 63893-42-5 (N-benzylthieno2,3-dpyrimidin-4-amine)

• Product Name: N-benzylthieno2,3-dpyrimidin-4-amine
• CAS No: 63893-42-5
• MF: C₁₃H₁₁N₃S
• MW: 241.311540842056
• CID: 1668765
• PubChem ID: 2139597
• Update Time: 2025-10-28

N-benzylthieno2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4-amine, N-(phenylmethyl)-
• N-benzylthieno2,3-dpyrimidin-4-amine
• HMS2957G23
• IDI1_011185
• SMR000641106
• IFLab1_005782
• N-benzylthieno[2,3-d]pyrimidin-4-amine
• F1441-0075
• CHEMBL1466705
• CS-0270019
• SR-01000012712-1
• HMS1428G18
• AKOS000811916
• SR-01000012712
• STL227324
• 63893-42-5
• Z31196993
• MLS001167093
• DTXSID201327677

• Inchi： 1S/C13H11N3S/c1-2-4-10(5-3-1)8-14-12-11-6-7-17-13(11)16-9-15-12/h1-7,9H,8H2,(H,14,15,16)
• InChI Key： KAWLVBDVIYJPHS-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=NC=NC=2NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 241.06753
• Monoisotopic Mass: 241.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 37.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-benzylthieno2,3-dpyrimidin-4-amine

N-Benzylthieno[2,3-d]pyrimidin-4-Amine: A Comprehensive Overview

N-Benzylthieno[2,3-d]pyrimidin-4-amine, identified by the CAS registry number 63893-42-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrimidines, which are heterocyclic structures combining thiophene and pyrimidine moieties. The integration of these structural elements imparts unique electronic properties and makes this compound a promising candidate for various applications, particularly in drug discovery and materials science.

The molecular structure of N-benzylthieno[2,3-d]pyrimidin-4-amine features a benzyl group attached to the nitrogen atom at position 4 of the thienopyrimidine ring system. This substitution pattern enhances the compound's stability and bioavailability, making it an attractive target for medicinal chemists. Recent studies have highlighted its potential as a kinase inhibitor, a class of enzymes critical in cellular signaling pathways. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against Aurora kinases, which are implicated in cancer progression.

In addition to its pharmacological applications, N-benzylthieno[2,3-d]pyrimidin-4-amine has garnered attention in the realm of materials science. Its aromatic heterocyclic framework contributes to its optical properties, making it a viable candidate for use in organic light-emitting diodes (OLEDs). A study conducted at the University of California revealed that this compound can serve as an efficient electron transport layer in OLED devices, enhancing their luminous efficiency and operational stability.

The synthesis of N-benzylthieno[2,3-d]pyrimidin-4-amine typically involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. For example, a method described in Tetrahedron Letters employs a two-step synthesis involving the reaction of 4-aminothieno[2,3-d]pyrimidine with benzyl bromide under specific conditions to yield the desired product.

Recent advancements in computational chemistry have further elucidated the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the conjugation between the benzene ring and the thienopyrimidine core significantly influences its electronic absorption spectrum. This insight is valuable for tailoring its optical properties for specific applications.

In conclusion, N-benzylthieno[2,3-d]pyrimidin-4-amine (CAS No: 63893-42-5) stands as a versatile compound with diverse applications across multiple disciplines. Its role as a kinase inhibitor and its potential in OLED technology underscore its importance in contemporary research. As ongoing studies continue to uncover new facets of its properties and applications, this compound is poised to make significant contributions to both academic and industrial sectors.